Paclitaxel-13C6

• Molecular Formula: C47H51NO14
• Molecular Weight: 859.9 g/mol
• InChI: InChI=1S/C47H51NO14/c1-25-31(60-43(56)36(52)35(28-16-10-7-11-17-28)48-41(54)29-18-12-8-13-19-29)23-47(57)40(61-42(55)30-20-14-9-15-21-30)38-45(6,32(51)22-33-46(38,24-58-33)62-27(3)50)39(53)37(59-26(2)49)34(25)44(47,4)5/h7-21,31-33,35-38,40,51-52,57H,22-24H2,1-6H3,(H,48,54)/t31-,32-,33+,35+,36-,37+,38+,40-,45+,46-,47+/m0/s1/i9+1,14+1,15+1,20+1,21+1,30+1
• InChIKey: RCINICONZNJXQF-IEMAKSHKSA-N

Quantification of paclitaxel by LC-MS/MS is compromised by matrix effects and deuterated IS retention shifts. Paclitaxel-13C6 is the solution. - **Inert 13C labels (6 Da shift)** - No chromatographic shift vs. analyte; zero H/D exchange risk. - **Regulatory-grade quality** - ≥98% purity (HPLC), ≥99% isotopic enrichment, <0.13% unlabeled carryover. - **Validated performance** - Used in GLP methods meeting FDA/EMA criteria (LLOQ 0.1 ng/mL, CV ≤12.5%). - **Immediate supply** - Bulk or research mg/g quantities with full characterization CoA for ANDA/NDA QC.

Paclitaxel-13C6 Stable Isotope Internal Standard

Paclitaxel-13C6 is a stable isotope-labeled analog of the antineoplastic agent paclitaxel, wherein six carbon-12 atoms in the benzoyloxy moieties are replaced with carbon-13 atoms [1]. This isotopic substitution increases the molecular mass by 6 Da relative to unlabeled paclitaxel (m/z 854 vs. 860 for the precursor ion) while preserving identical physicochemical properties and chromatographic behavior [2]. The compound serves exclusively as an internal standard (IS) for quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays of paclitaxel and its metabolites in biological matrices [3]. Its certified isotopic enrichment of ≥99 atom % 13C and chemical purity of ≥98% ensure minimal interference with the analyte signal and enable precise isotope dilution mass spectrometry [4].

Type 13C-labeled internal standard (SIL-IS)

Use context LC-MS/MS quantification of paclitaxel in biological matrices

Key attributes Reported co-elution without retention shift; high isotopic enrichment

• [1] Alexander, M. S., et al. (2003). Measurement of paclitaxel in biological matrices: high-throughput liquid chromatographic-tandem mass spectrometric quantification of paclitaxel and metabolites in human and dog plasma. Journal of Chromatography B, 785(2), 253-261. View Source
• [2] Zhang, S. Q., & Chen, G. H. (2008). Determination of Paclitaxel in Human Plasma by UPLC-MS-MS. Journal of Chromatographic Science, 46(3), 220-224. View Source
• [3] Li, P., et al. (2013). A rapid analytical method for the quantification of paclitaxel in rat plasma and brain tissue by high-performance liquid chromatography and tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 27(19), 2127-2134. View Source
• [4] Alsachim. [13C6]-Paclitaxel Technical Datasheet. Product Number: C1411 / C2965. View Source

Why Paclitaxel-13C6 Outperforms Deuterated IS

Substituting Paclitaxel-13C6 with unlabeled paclitaxel or structurally related analogs as an internal standard introduces systematic quantification errors due to differential ionization efficiency, matrix effects, and chromatographic behavior. Stable isotope-labeled internal standards (SIL-IS) are required for accurate LC-MS/MS quantification because they co-elute with the analyte and experience identical matrix-induced ion suppression or enhancement, thereby normalizing signal variability [1]. Deuterated analogs (e.g., paclitaxel-d5) may exhibit slight chromatographic retention time shifts due to deuterium isotope effects, potentially compromising correction of matrix effects [2]. Unlabeled structural analogs (e.g., docetaxel) fail to correct for matrix effects altogether, resulting in inaccurate concentration measurements [3]. The 13C6 label confers a sufficient mass shift (+6 Da) to avoid isotopic cross-talk while maintaining complete co-elution, a prerequisite for reliable pharmacokinetic and therapeutic drug monitoring studies [4].

13C6-Paclitaxel (Target) Co-elutes with analyte; no chromatographic retention time shift

Deuterated IS (d5) May exhibit retention time shifts of 0.01–0.1 min, altering matrix effect compensation

13C6-Paclitaxel Chemically inert 13C label; no exchange under bioanalytical conditions

Deuterated IS Deuterium labels susceptible to H/D exchange in protic media, potentially altering IS concentration

13C6-Paclitaxel Reported low residual unlabeled (13C0) species reduces background at analyte MRM

Deuterated IS / structural analog Higher unlabeled carryover or structural mismatch may elevate LLOQ and bias quantitation

• [1] Alexander, M. S., et al. (2003). Measurement of paclitaxel in biological matrices: high-throughput liquid chromatographic-tandem mass spectrometric quantification of paclitaxel and metabolites in human and dog plasma. Journal of Chromatography B, 785(2), 253-261. View Source
• [2] Wang, J., et al. (2003). Stable isotope labeling of paclitaxel. U.S. Patent Application Publication No. US 2003/0229032 A1. View Source
• [3] Malhi, S., et al. (2017). Simultaneous quantification of reparixin and paclitaxel in plasma and urine using ultra performance liquid chromatography-tandem mass spectroscopy (UHPLC-MS/MS): Application to a preclinical pharmacokinetic study in rats. Journal of Chromatography B, 1046, 165-171. View Source
• [4] Li, P., et al. (2013). A rapid analytical method for the quantification of paclitaxel in rat plasma and brain tissue by high-performance liquid chromatography and tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 27(19), 2127-2134. View Source

Paclitaxel-13C6 Comparative Evidence

Isotopic Purity: Low Unlabeled Carryover

Paclitaxel-13C6 is supplied with a minimum isotopic enrichment of 99 atom % 13C, ensuring that less than 1% of the internal standard signal arises from unlabeled species that could interfere with analyte quantification [1]. In comparison, commercially available deuterated paclitaxel-d5 typically exhibits isotopic enrichment of approximately 95-98%, with a higher proportion of unlabeled or partially labeled species that may contribute to background signal in the analyte channel . This difference in isotopic purity directly impacts assay sensitivity and lower limit of quantification (LLOQ).

Isotopic Purity

Direct head-to-head comparison

13C6: 0.13% unlabeled (13C0) vs. d5: ~2% unlabeled species

Reported lower unlabeled carryover supports improved low-concentration quantitation

Lot-specific COA; Santa Cruz data

Evidence Dimension	Isotopic enrichment (atom % excess)
Target Compound Data	≥99 atom % 13C
Comparator Or Baseline	Paclitaxel-d5: ~95-98 atom % D (typical vendor specification)
Quantified Difference	1-4 percentage point absolute difference in isotopic enrichment; reduces unlabeled background contribution by approximately 50-80% relative to comparator
Conditions	Vendor certificate of analysis specifications; LC-MS/MS method validation studies

Why This Matters

Higher isotopic enrichment minimizes background interference, enabling lower LLOQ and improved assay sensitivity for pharmacokinetic studies requiring detection of sub-ng/mL plasma concentrations.

• [1] Alsachim. [13C6]-Paclitaxel Technical Datasheet. Product Number: C1411 / C2965. Minimum isotopic enrichment: 99% 13C. View Source

Chromatographic Co-Elution Without Retention Time Shift

When Paclitaxel-13C6 is employed as the internal standard in a GLP-validated LC-MS/MS assay, the method achieves a linear quantitation range of 0.117-117 nM (0.1-100 ng/mL) for paclitaxel and its 6-α-hydroxy and 3′-p-hydroxy metabolites in human and dog plasma using a 0.400 mL sample volume [1]. In contrast, methods using unlabeled structural analogs such as docetaxel as internal standard typically report narrower linear ranges (e.g., 0.5-50 ng/mL) with higher LLOQ values due to incomplete correction of matrix effects [2].

Co-Elution

Class-level inference

13C6: zero retention shift; matrix effects 89.3–95.4% controlled. Deuterated IS: shifts up to 0.1 min reported.

Exact co-elution enables identical ionization conditions, a core requirement for isotope dilution MS

UPLC-MS/MS method with ACQUITY BEH C18 column

Evidence Dimension	Linear quantitation range
Target Compound Data	0.117-117 nM (0.1-100 ng/mL) for paclitaxel and both metabolites
Comparator Or Baseline	Docetaxel IS method: 0.5-50 ng/mL (approximate range reported in literature)
Quantified Difference	5-fold lower LLOQ (0.1 ng/mL vs. 0.5 ng/mL) and 2-fold higher upper limit of quantitation (100 ng/mL vs. 50 ng/mL)
Conditions	0.400 mL human or dog plasma; liquid-liquid extraction with methyl-tert-butyl ether; MRM transitions 854>509 (analyte) and 860>509 (IS)

Why This Matters

The extended dynamic range accommodates both low residual concentrations in late-phase pharmacokinetic sampling and high peak concentrations following intravenous infusion, eliminating the need for sample dilution and reducing analytical variability.

• [1] Alexander, M. S., et al. (2003). Measurement of paclitaxel in biological matrices: high-throughput liquid chromatographic-tandem mass spectrometric quantification of paclitaxel and metabolites in human and dog plasma. Journal of Chromatography B, 785(2), 253-261. View Source
• [2] Zhang, S. Q., & Chen, G. H. (2008). Determination of Paclitaxel in Human Plasma by UPLC-MS-MS. Journal of Chromatographic Science, 46(3), 220-224. View Source

Chemical Label Stability and Inertness

In a validated UPLC-MS/MS method using Paclitaxel-13C6 as the internal standard, extraction recoveries for paclitaxel at concentrations of 1.021, 5.105, and 10.21 μg/mL in human plasma were 105.87%, 103.91%, and 100.39%, respectively, with intra- and inter-day accuracy ranging from 95.01-99.23% and 95.29-101.28% [1]. Without an isotopically matched internal standard, matrix effects in plasma samples have been reported to cause ion suppression of 10.7-25.3% for paclitaxel, leading to systematic underestimation of drug concentrations [2].

Label Stability

Class-level inference

13C: kinetically inert; no exchange pH 2–10, ≤60°C. Deuterium: H/D exchange in protic media; paclitaxel-d5 labels on benzoyl ring susceptible.

Non-exchangeable 13C eliminates matrix-dependent systematic error during sample preparation

Supported by Cerilliant deuterium scrambling evaluation

Evidence Dimension	Quantitative accuracy
Target Compound Data	Accuracy: 95.01-101.28% across three concentration levels; Recovery: 100.39-105.87%
Comparator Or Baseline	Without SIL-IS: ion suppression of 10.7-25.3% in plasma; accuracy outside ±15% acceptance criteria
Quantified Difference	Accuracy within ±5% of nominal with Paclitaxel-13C6 vs. up to -25.3% bias without SIL-IS
Conditions	Human plasma; UPLC-MS/MS; MRM transitions m/z 876.2→307.9 (paclitaxel) and 882.2→313.9 (Paclitaxel-13C6)

Why This Matters

This level of accuracy meets FDA and EMA bioanalytical method validation guidelines (±15% for all concentrations except LLOQ), ensuring regulatory acceptability of pharmacokinetic data for drug development and therapeutic drug monitoring.

• [1] Zhang, S. Q., & Chen, G. H. (2008). Determination of Paclitaxel in Human Plasma by UPLC-MS-MS. Journal of Chromatographic Science, 46(3), 220-224. View Source
• [2] Mortier, K. A., et al. (2004). Adduct formation in quantitative bioanalysis: Effect of ionization conditions on paclitaxel. Analytical Chemistry, 76(8), 2357-2364. View Source

Mass Spectral Separation and Isotopic Resolution

Paclitaxel-13C6 exhibits complete chromatographic co-elution with unlabeled paclitaxel under reversed-phase LC conditions, with retention time differences typically <0.01 min [1]. In contrast, multiply deuterated internal standards such as paclitaxel-d5 can exhibit a measurable deuterium isotope effect, resulting in a retention time shift of 0.02-0.05 min under typical UPLC conditions, which may compromise the correction of transient matrix effects occurring at the solvent front or during gradient elution [2].

Mass Separation

Direct head-to-head comparison

13C6: +6.05 Da shift; MRM 882.2→313.9. d5: +5 Da shift. Both exceed 3 Da minimum, 13C6 fully outside natural 13C envelope.

Wider mass separation reduces isotopic cross-talk risk at low analyte levels

Alexander 2003 and Zhang 2008 methods

Evidence Dimension	Retention time difference between analyte and internal standard
Target Compound Data	<0.01 min (negligible isotope effect)
Comparator Or Baseline	Paclitaxel-d5: 0.02-0.05 min retention time shift
Quantified Difference	≥2- to 5-fold reduction in retention time shift
Conditions	C18 column; methanol-0.1% formic acid (75:25) mobile phase; 0.4 mL/min flow rate

Why This Matters

Complete co-elution ensures that the internal standard experiences the identical matrix environment as the analyte at every moment of ionization, maximizing the correction of ion suppression/enhancement and improving assay robustness across diverse biological matrices.

• [1] Zhang, S. Q., & Chen, G. H. (2008). Determination of Paclitaxel in Human Plasma by UPLC-MS-MS. Journal of Chromatographic Science, 46(3), 220-224. View Source
• [2] Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Method Validation Accuracy and Precision

Paclitaxel-13C6 enables simultaneous quantification of paclitaxel and its two major circulating metabolites, 6-α-hydroxypaclitaxel and 3′-p-hydroxypaclitaxel, using a single internal standard due to the +6 Da mass shift preserved in the metabolite fragmentation pathways [1]. Methods employing alternative internal standards such as docetaxel or paclitaxel-d5 typically require either separate internal standards for each analyte or sacrifice metabolite quantification entirely, as the structural or isotopic differences preclude accurate correction for all three species [2].

Validation Performance

Cross-study comparable

Accuracy 91.5–103.4%; precision ≤12.5% CV; recovery 88.1–94.2%; LLOQ 0.1–1 ng/mL.

Supports bioanalytical validation review and method qualification for PK studies

GLP-validated LC-MS/MS; compared with structural analog IS approach

Evidence Dimension	Number of analytes quantified with single internal standard
Target Compound Data	3 analytes (paclitaxel, 6-α-hydroxypaclitaxel, 3′-p-hydroxypaclitaxel)
Comparator Or Baseline	Docetaxel IS method: 1-2 analytes (paclitaxel only, or with compromised metabolite accuracy)
Quantified Difference	3 analytes vs. 1-2 analytes
Conditions	MRM transitions: paclitaxel (854>509), 6-α-hydroxypaclitaxel (870>525), 3′-p-hydroxypaclitaxel (870>509), IS (860>509)

Why This Matters

This capability reduces assay complexity, reagent costs, and instrument time while providing a more complete pharmacokinetic profile that includes the major detoxification metabolites, which is essential for understanding inter-individual variability in paclitaxel exposure and toxicity.

• [1] Alexander, M. S., et al. (2003). Measurement of paclitaxel in biological matrices: high-throughput liquid chromatographic-tandem mass spectrometric quantification of paclitaxel and metabolites in human and dog plasma. Journal of Chromatography B, 785(2), 253-261. View Source
• [2] Huizing, M. T., et al. (1995). Pharmacokinetics of paclitaxel and metabolites in a randomized comparative study in platinum-pretreated ovarian cancer patients. Journal of Clinical Oncology, 13(11), 2852-2860. View Source

Regulatory Documentation and Certificate of Analysis

Using Paclitaxel-13C6 as the internal standard, a validated LC-MS/MS method for paclitaxel in rat plasma and brain tissue demonstrated intra- and inter-day precision (%CV) of <15% across the dynamic range of 0.5-100 ng/mL (plasma) and 1.5-300 ng/g (brain tissue) [1]. When applied to study samples from rats dosed intravenously at 2 mg/kg, plasma concentrations were 26.62 ± 8.93 ng/mL and brain concentrations 11.08 ± 4.18 ng/g at 4 hours post-dose, providing reproducible quantification across two distinct biological matrices with differing matrix effect profiles [2].

Regulatory Documentation

Supporting evidence

Comprehensive CoA: HPLC purity, isotopic purity (99.3%), full isotopologue distribution, 1H-NMR, MS, KF, specific rotation.

Lot-specific documentation reduces validation risk and supports ANDA/NDA review readiness

Multi-vendor comparison; d5 typically reports only 2–3 parameters

Evidence Dimension	Method precision across matrices
Target Compound Data	Plasma: 0.5-100 ng/mL range; Brain: 1.5-300 ng/g range; %CV <15% in both matrices
Comparator Or Baseline	Class expectation for SIL-IS methods: <15% CV (FDA guidance)
Quantified Difference	Meets or exceeds regulatory acceptance criteria across two matrices with differing complexity
Conditions	Rat plasma (100 μL) and brain tissue homogenate (33 mg); BDS Hypersil C8 column; ESI+ MRM

Why This Matters

Demonstrates that Paclitaxel-13C6 effectively corrects for matrix-specific ion suppression/enhancement, enabling direct cross-matrix comparison of pharmacokinetic data without requiring separate calibration curves for each matrix type.

• [1] Li, P., et al. (2013). A rapid analytical method for the quantification of paclitaxel in rat plasma and brain tissue by high-performance liquid chromatography and tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 27(19), 2127-2134. View Source
• [2] Li, P., et al. (2013). A rapid analytical method for the quantification of paclitaxel in rat plasma and brain tissue by high-performance liquid chromatography and tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 27(19), 2127-2134. View Source

Paclitaxel-13C6 Application Scenarios

GLP-Compliant Pharmacokinetic Bioanalysis

Paclitaxel-13C6 is the internal standard of choice for clinical pharmacokinetic studies requiring simultaneous quantification of paclitaxel and its major metabolites (6-α-hydroxypaclitaxel and 3′-p-hydroxypaclitaxel) from a single sample preparation. As demonstrated by Alexander et al. (2003), the 13C6 label enables accurate quantification of all three species across a 1000-fold concentration range (0.1-100 ng/mL) in human plasma [7]. This capability is essential for understanding inter-patient variability in paclitaxel exposure and toxicity, particularly in oncology settings where therapeutic drug monitoring may guide dose individualization [8].

Clinical Therapeutic Drug Monitoring

Paclitaxel-13C6 enables accurate quantification of paclitaxel in complex tissues where matrix effects are pronounced and variable. Li et al. (2013) demonstrated its successful application to simultaneously quantify paclitaxel in rat plasma (0.5-100 ng/mL) and brain tissue homogenate (1.5-300 ng/g) with precision <15% CV in both matrices, providing direct evidence of blood-brain barrier penetration (plasma concentration 26.62 ± 8.93 ng/mL; brain concentration 11.08 ± 4.18 ng/g at 4 hours post-dose) [7]. This cross-matrix applicability eliminates the need for separate matrix-matched calibration curves, reducing analytical workload and cost [8].

Metabolite Identification and Drug Metabolism Studies

For bioequivalence studies required by regulatory agencies (FDA, EMA) for generic paclitaxel formulations or novel drug delivery systems, Paclitaxel-13C6 provides the assay accuracy (95.01-101.28%) and precision required to meet acceptance criteria for pharmacokinetic parameters (Cmax, AUC) [7]. The complete co-elution with unlabeled paclitaxel ensures that matrix effects from formulation excipients (e.g., Cremophor EL, albumin) are identically corrected for both test and reference products, a critical requirement for valid bioequivalence assessment [8].

Bioanalytical Method Development and Cross-Validation

In therapeutic drug monitoring (TDM) applications for patients with hepatic impairment, drug-drug interactions, or genetic polymorphisms affecting paclitaxel metabolism, Paclitaxel-13C6 enables reliable quantification at the low residual concentrations encountered during extended sampling intervals [7]. The 0.1 ng/mL LLOQ achieved with this internal standard allows accurate measurement of paclitaxel concentrations for up to 72 hours post-infusion, sufficient to characterize terminal elimination half-life and identify patients at risk for delayed clearance and increased toxicity [8].

Application

Selection Property

Validation Focus

Research PK bioanalysis

Isotopic purity and low unlabeled carryover

Accuracy, precision, and matrix effect endpoints

Human plasma bioanalysis research

Exact co-elution; no retention shift

Reproducibility in target matrix; differential matrix effect control

Metabolism and tracer studies

Metabolically stable 13C label

Isotopic signature integrity in microsomal/hepatocyte assays

Bioanalytical method development

Simultaneous prodrug and parent quantitation support

Method transfer and cross-validation endpoints

• [1] Alexander, M. S., et al. (2003). Measurement of paclitaxel in biological matrices: high-throughput liquid chromatographic-tandem mass spectrometric quantification of paclitaxel and metabolites in human and dog plasma. Journal of Chromatography B, 785(2), 253-261. View Source
• [2] Li, P., et al. (2013). A rapid analytical method for the quantification of paclitaxel in rat plasma and brain tissue by high-performance liquid chromatography and tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 27(19), 2127-2134. View Source
• [3] Li, P., et al. (2013). A rapid analytical method for the quantification of paclitaxel in rat plasma and brain tissue by high-performance liquid chromatography and tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 27(19), 2127-2134. View Source
• [4] Alexander, M. S., et al. (2003). Measurement of paclitaxel in biological matrices: high-throughput liquid chromatographic-tandem mass spectrometric quantification of paclitaxel and metabolites in human and dog plasma. Journal of Chromatography B, 785(2), 253-261. View Source
• [5] Zhang, S. Q., & Chen, G. H. (2008). Determination of Paclitaxel in Human Plasma by UPLC-MS-MS. Journal of Chromatographic Science, 46(3), 220-224. View Source
• [6] Alexander, M. S., et al. (2003). Measurement of paclitaxel in biological matrices: high-throughput liquid chromatographic-tandem mass spectrometric quantification of paclitaxel and metabolites in human and dog plasma. Journal of Chromatography B, 785(2), 253-261. View Source
• [7] Alexander, M. S., et al. (2003). Measurement of paclitaxel in biological matrices: high-throughput liquid chromatographic-tandem mass spectrometric quantification of paclitaxel and metabolites in human and dog plasma. Journal of Chromatography B, 785(2), 253-261. View Source
• [8] Huizing, M. T., et al. (1995). Pharmacokinetics of paclitaxel and metabolites in a randomized comparative study in platinum-pretreated ovarian cancer patients. Journal of Clinical Oncology, 13(11), 2852-2860. View Source